Cas no 2172085-23-1 (2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)
2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
- 2172085-23-1
- EN300-1598098
- 2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
-
- Inchi: 1S/C7H9F5N4/c8-6(9)5-4(1-2-13)14-15-16(5)3-7(10,11)12/h6H,1-3,13H2
- InChI Key: RRFCCVUYEPFSOX-UHFFFAOYSA-N
- SMILES: FC(C1=C(CCN)N=NN1CC(F)(F)F)F
Computed Properties
- Exact Mass: 244.07473711g/mol
- Monoisotopic Mass: 244.07473711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 56.7Ų
2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598098-0.05g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 0.05g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-0.1g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 0.1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-0.25g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 0.25g |
$1642.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-0.5g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 0.5g |
$1714.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-1.0g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 1g |
$1785.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-2.5g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 2.5g |
$3501.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-5.0g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 5g |
$5179.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-10.0g |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 10g |
$7681.0 | 2023-06-04 | ||
| Enamine | EN300-1598098-50mg |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 50mg |
$1500.0 | 2023-09-23 | ||
| Enamine | EN300-1598098-100mg |
2-[5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine |
2172085-23-1 | 100mg |
$1572.0 | 2023-09-23 |
2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
Comprehensive Analysis of 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172085-23-1)
The compound 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172085-23-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This fluorinated triazole derivative stands out for its heterocyclic framework, which combines a 1,2,3-triazole core with difluoromethyl and trifluoroethyl substituents. Such features make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and bioactive small molecules.
In the context of modern medicinal chemistry, researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 2172085-23-1 contributes to its lipophilicity and binding affinity, making it a valuable scaffold for targeting protein-protein interactions or kinase pathways. Recent studies highlight its potential in addressing drug-resistant infections and inflammatory diseases, aligning with global healthcare trends.
From a synthetic perspective, the preparation of 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step click chemistry protocols, often utilizing copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method ensures high regioselectivity and yield, critical for industrial-scale production. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, while computational modeling predicts its ADMET properties—a key consideration for preclinical development.
The agrochemical sector also explores CAS 2172085-23-1 for its potential as a pesticide intermediate. Its triazole moiety exhibits fungicidal activity, addressing the growing demand for sustainable crop protection solutions. With climate change impacting agricultural productivity, such innovations are vital for ensuring food security and reducing reliance on traditional, less eco-friendly chemicals.
Environmental and regulatory aspects of 2172085-23-1 are under scrutiny, particularly regarding its biodegradability and ecotoxicological profile. As the industry shifts toward green chemistry, manufacturers are optimizing synthesis routes to minimize waste and energy consumption. This aligns with the UN Sustainable Development Goals (SDGs), specifically Goal 12 (Responsible Consumption and Production).
Market analysts project growth for fluorinated triazole derivatives, driven by R&D investments in precision medicine and smart farming. Patent landscapes reveal increasing filings related to 2172085-23-1, signaling its commercial viability. For researchers, accessing high-quality reference standards of this compound is essential for reproducibility—a frequent challenge noted in open-access publications.
In conclusion, 2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a versatile building block with cross-disciplinary applications. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance in tackling contemporary scientific challenges. Future studies may explore its structure-activity relationships (SAR) to unlock further therapeutic or agricultural benefits.
2172085-23-1 (2-5-(difluoromethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)